Cas no 2138273-90-0 (1-ethyl-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-ethyl-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 2138273-90-0
• MF: C₅H₇FN₂O₂S
• MW: 178.184683084488
• CID: 6022974
• PubChem ID: 165453482
• Update Time: 2025-06-22

1-ethyl-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrazole-5-sulfonyl fluoride
• EN300-728555
• 2138273-90-0

• Inchi： 1S/C5H7FN2O2S/c1-2-8-5(3-4-7-8)11(6,9)10/h3-4H,2H2,1H3
• InChI Key： UUBYCZKVNRYQJK-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1CC)(=O)(=O)F

Computed Properties

• Exact Mass: 178.02122681g/mol
• Monoisotopic Mass: 178.02122681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-ethyl-1H-pyrazole-5-sulfonyl fluoride

Comprehensive Overview of 1-Ethyl-1H-pyrazole-5-sulfonyl Fluoride (CAS No. 2138273-90-0)

The compound 1-ethyl-1H-pyrazole-5-sulfonyl fluoride (CAS No. 2138273-90-0) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and bioconjugation. This molecule belongs to the pyrazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of the sulfonyl fluoride moiety makes it particularly valuable for click chemistry applications, a rapidly growing field that emphasizes efficient and selective reactions.

In the context of modern drug development, 1-ethyl-1H-pyrazole-5-sulfonyl fluoride is often explored as a building block for the synthesis of more complex molecules. Its reactivity with nucleophiles, such as amines and thiols, makes it a promising candidate for proteomics research and targeted covalent inhibitors. Researchers are particularly interested in its potential to form stable bonds with biological targets, which could lead to the development of novel therapeutics for diseases like cancer and neurodegenerative disorders.

One of the most frequently searched questions related to this compound is: "What are the applications of sulfonyl fluorides in drug discovery?" The answer lies in their ability to act as warheads in covalent inhibitors, a strategy that has gained traction due to its potential for high selectivity and potency. 1-Ethyl-1H-pyrazole-5-sulfonyl fluoride exemplifies this trend, as its electrophilic nature allows it to engage with specific amino acid residues in proteins, enabling precise modulation of biological pathways.

Another hot topic in the scientific community is the use of sulfonyl fluorides in chemical biology. These compounds are increasingly employed as probes to study enzyme activity and protein function. The pyrazole ring in 1-ethyl-1H-pyrazole-5-sulfonyl fluoride adds an extra layer of functionality, as it can participate in hydrogen bonding and π-stacking interactions, further enhancing its utility in structural biology studies.

From a synthetic perspective, the preparation of 1-ethyl-1H-pyrazole-5-sulfonyl fluoride involves multi-step organic synthesis, often starting from commercially available pyrazole precursors. The introduction of the sulfonyl fluoride group typically requires careful control of reaction conditions to avoid side reactions. This has led to a surge in interest in green chemistry approaches, with researchers seeking more sustainable methods to produce such compounds.

In the realm of material science, 1-ethyl-1H-pyrazole-5-sulfonyl fluoride has shown promise as a crosslinking agent for polymers. Its ability to form covalent bonds with other functional groups makes it a valuable tool for designing advanced materials with tailored properties. This aligns with the growing demand for smart materials in industries ranging from electronics to healthcare.

As the scientific community continues to explore the potential of sulfonyl fluorides, 1-ethyl-1H-pyrazole-5-sulfonyl fluoride stands out as a compound with broad applicability. Its combination of reactivity, stability, and versatility makes it a valuable asset in both academic and industrial research. Future studies are likely to uncover even more innovative uses for this molecule, solidifying its place in the toolkit of modern chemists.